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7-Methylguanosine 7-Methylguanosine 7-Methylguanosine is a purine base modified by the addition of a methyl group and closely resembles the 5’ terminal cap structure present on eukaryotic mRNA. It cannot be rephosphorylated and reused for de novo synthesis, and so is excreted by cells and can be detected in serum and urine. It has been used as a biomarker for some types of cancer.
Brand Name: Vulcanchem
CAS No.: 20244-86-4
VCID: VC0147621
InChI: InChI=1S/C11H15N5O5/c1-15-3-16(8-5(15)9(20)14-11(12)13-8)10-7(19)6(18)4(2-17)21-10/h3-4,6-7,10,17-19H,2H2,1H3,(H2-,12,13,14,20)/t4-,6-,7-,10-/m1/s1
SMILES:
Molecular Formula: C11H15N5O5
Molecular Weight: 297.27 g/mol

7-Methylguanosine

CAS No.: 20244-86-4

Reference Standards

VCID: VC0147621

Molecular Formula: C11H15N5O5

Molecular Weight: 297.27 g/mol

7-Methylguanosine - 20244-86-4

CAS No. 20244-86-4
Product Name 7-Methylguanosine
Molecular Formula C11H15N5O5
Molecular Weight 297.27 g/mol
IUPAC Name 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-methylpurin-9-ium-6-olate
Standard InChI InChI=1S/C11H15N5O5/c1-15-3-16(8-5(15)9(20)14-11(12)13-8)10-7(19)6(18)4(2-17)21-10/h3-4,6-7,10,17-19H,2H2,1H3,(H2-,12,13,14,20)/t4-,6-,7-,10-/m1/s1
Standard InChIKey GBTRZXQMVWGLQX-KQYNXXCUSA-N
Isomeric SMILES CN1C=[N+](C2=C1C(=NC(=N2)N)[O-])[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O
Canonical SMILES CN1C=[N+](C2=C1C(=NC(=N2)N)[O-])C3C(C(C(O3)CO)O)O
Appearance Assay:≥98%A crystalline solid
Description 7-Methylguanosine is a purine base modified by the addition of a methyl group and closely resembles the 5’ terminal cap structure present on eukaryotic mRNA. It cannot be rephosphorylated and reused for de novo synthesis, and so is excreted by cells and can be detected in serum and urine. It has been used as a biomarker for some types of cancer.
Synonyms 2-Amino-6,9-dihydro-7-methyl-6-oxo-9-β-D-ribofuranosyl-1H-purinium; 2-Amino-1,6-dihydro-7-methyl-6-oxo-9-β-D-ribofuranosyl-purinium; N7-Methylguanosine
PubChem Compound 6474236
Last Modified Nov 11 2021
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